Cas no 681128-40-5 (3,3-Difluoro-4-methylbenzenesulfonate Cyclobutanemethanol)

• Product Name: 3,3-Difluoro-4-methylbenzenesulfonate Cyclobutanemethanol
• CAS No: 681128-40-5
• MF: C₁₂H₁₄F₂O₃S
• MW: 276.299569606781
• MDL: MFCD28963996
• CID: 3029675
• PubChem ID: 59504841
• Update Time: 2025-04-21

3,3-Difluoro-4-methylbenzenesulfonate Cyclobutanemethanol Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluorocyclobutylmethyl tosylate
• (3,3-difluorocyclobutyl)methyl 4-methylbenzenesulfonate
• D77229
• (3,3-difluorocyclobutyl)methyl4-methylbenzenesulfonate
• CS-B0983
• 681128-40-5
• BS-29320
• SCHEMBL2304680
• (3,3-difluorocyclobutyl)methyl 4-methylbenzene-1-sulfonate
• EN300-7302567
• DB-089467
• 3,3-Difluoro-4-methylbenzenesulfonate Cyclobutanemethanol

• MDL： MFCD28963996
• Inchi： 1S/C12H14F2O3S/c1-9-2-4-11(5-3-9)18(15,16)17-8-10-6-12(13,14)7-10/h2-5,10H,6-8H2,1H3
• InChI Key： BCKQZBURCGQHFI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CC(C1)(F)F

Computed Properties

• Exact Mass: 276.06317180g/mol
• Monoisotopic Mass: 276.06317180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų